
In-Depth Technical Guide: Safety and Handling
of 18:0 EPC Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B11935046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 18:0
EPC chloride (1,2-distearoyl-sn-glycero-3-ethylphosphocholine, chloride salt). The information

is compiled for professionals in research and drug development who may handle this

substance.

Chemical Identification and Properties
18:0 EPC chloride is a synthetic, cationic derivative of phospholipids.[1][2] It is often used in

liposome preparation and drug delivery research.[3] While generally considered to have low

toxicity and to be biodegradable, it is crucial to handle this compound with appropriate

laboratory precautions due to the limited availability of comprehensive toxicological data.[1][4]

[5]

Table 1: Physicochemical Properties of 18:0 EPC Chloride
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Property Value Source(s)

CAS Number 328268-13-9 [1][4][6]

Molecular Formula C₄₆H₉₃ClNO₈P [1][2][7]

Molecular Weight ~854.7 g/mol [1][2][7]

Purity >99% [3][7][8]

Synonyms

1,2-distearoyl-sn-glycero-3-

ethylphosphocholine (chloride

salt)

[2][4][7]

Hazard Identification and Toxicology
A significant gap exists in the publicly available quantitative toxicological data for 18:0 EPC
chloride. The available Safety Data Sheet (SDS) indicates "no data available" for critical

endpoints such as acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, and

carcinogenicity.[6]

Table 2: Summary of Toxicological Data

Toxicological Endpoint Data Source(s)

Acute Toxicity (Oral) No data available [6]

Skin Corrosion/Irritation No data available [6]

Serious Eye Damage/Irritation No data available [6]

Respiratory or Skin

Sensitization
No data available [6]

Germ Cell Mutagenicity No data available [6]

Carcinogenicity No data available [6]

Reproductive Toxicity No data available [6]

STOT-Single Exposure No data available [6]

STOT-Repeated Exposure No data available [6]
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Given the lack of specific data, this compound should be handled as a potentially hazardous

substance. Standard good laboratory practices are essential.

Safe Handling and Personal Protective Equipment
(PPE)
When handling 18:0 EPC chloride, especially in its powdered form, it is critical to prevent dust

formation and avoid contact with the skin and eyes.[6] Operations should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[6]

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the recommended PPE selection process when working with

18:0 EPC chloride.

PPE Selection for 18:0 EPC Chloride

Start: Handling
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- Powder or Solution?
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Handling Powder

Powder
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Solution
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- Safety Goggles
- Lab Coat
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Caption: PPE selection workflow for handling 18:0 EPC chloride.

Storage and Stability
Proper storage is crucial to maintain the integrity of 18:0 EPC chloride.

Table 3: Storage and Stability Recommendations
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Condition Recommendation Source(s)

Long-Term Storage -20°C [1][2][4][7]

Short-Term Storage 0 - 4°C (days to weeks) [2]

Shipping Condition Ambient Temperature [1][2]

Stability
At least 1 year (when stored

properly)
[4][7][9]

The container should be tightly closed and stored in a dry, dark, and well-ventilated place.[2][6]

First Aid and Emergency Procedures
In the event of exposure or a spill, follow these procedures.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash off with soap and plenty of water.[6] Remove

contaminated clothing.[6] Consult a doctor if irritation persists.[6]

After Eye Contact: Rinse thoroughly with pure water for at least 15 minutes and consult a

doctor.[6]

After Ingestion: Rinse mouth with water.[6] Do not induce vomiting.[6] Never give anything by

mouth to an unconscious person and seek immediate medical attention.[6]

Spill Response Protocol
A systematic approach is necessary to manage spills safely.
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18:0 EPC Chloride Spill Response
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Caption: Step-by-step spill response protocol for 18:0 EPC chloride.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]

Disposal Considerations
Dispose of unused material and contaminated waste in accordance with all applicable federal,

state, and local environmental regulations.[6] Do not allow the chemical to enter drains.[6]

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a formal safety review or the judgment of a qualified

safety professional. Always consult the most current Safety Data Sheet (SDS) from your

supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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